Neodymium(3+) acrylate

• CAS No.: 36451-03-3
• Molecular Formula: C9H9NdO6
• Molecular Weight: 357.41 g/mol
• IUPAC Name: neodymium(3+);prop-2-enoate
• InChI: InChI=1S/3C3H4O2.Nd/c3*1-2-3(4)5;/h3*2H,1H2,(H,4,5);/q;;;+3/p-3
• InChI Key: MHJIJZIBANOIDE-UHFFFAOYSA-K
• Canonical SMILES: C=CC(=O)[O-].C=CC(=O)[O-].C=CC(=O)[O-].[Nd+3]

Description

Neodymium(3+) acrylate (Nd(CH₂CHCOO)₃) is a coordination compound where the trivalent neodymium ion (Nd³⁺) is bonded to three acrylate (CH₂CHCOO⁻) ligands. Neodymium, a rare-earth element, is renowned for its magnetic and optical properties, which are exploited in high-performance magnets, lasers, and biomedical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Neodymium(3+) acrylate can be synthesized through the reaction of neodymium salts, such as neodymium chloride (NdCl_3), with sodium acrylate (NaC_3H_3O_2) in an aqueous solution. The reaction typically occurs under mild conditions, with the formation of a precipitate that is then filtered and dried to obtain the final product.

Industrial Production Methods: In an industrial setting, the production of neodymium(3+) acrylate may involve large-scale batch reactors where neodymium salts and acrylate ligands are mixed in controlled environments. The process may include steps such as purification, crystallization, and drying to ensure the quality and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions: Neodymium(3+) acrylate can undergo various chemical reactions, including:

Coordination Reactions: Formation of complexes with other ligands.

Polymerization: Acting as a catalyst in the polymerization of acrylate monomers.

Substitution Reactions: Replacement of acrylate ligands with other anions or molecules.

Common Reagents and Conditions:

Oxidation and Reduction: Neodymium(3+) acrylate is generally stable and does not readily undergo oxidation or reduction under normal conditions.

Substitution: Reagents such as phosphates, nitrates, or other carboxylates can be used to replace acrylate ligands.

Major Products Formed:

Polymeric Materials: When used as a catalyst, neodymium(3+) acrylate can facilitate the formation of polyacrylate polymers.

Coordination Complexes: Various coordination complexes with different ligands can be synthesized.

Scientific Research Applications

Materials Science

1.1 Photonic Applications
Neodymium(3+) ions are known for their optical properties, making neodymium(3+) acrylate a candidate for photonic devices. The incorporation of neodymium ions into polymer matrices can enhance the optical performance of materials used in lasers and optical amplifiers. The ability to tune the emission wavelengths through doping with neodymium allows for the development of advanced photonic materials.

1.2 Polymer Composites
Neodymium(3+) acrylate can be used to create polymer composites with enhanced mechanical properties. The addition of neodymium ions can improve the thermal stability and strength of acrylic polymers, making them suitable for applications in coatings and adhesives. These composites can also exhibit improved resistance to UV degradation due to the protective effects of neodymium ions.

Catalysis

2.1 Catalytic Activity
Neodymium(3+) acrylate has been explored as a catalyst in various chemical reactions, particularly in polymerization processes. Its ability to facilitate the polymerization of acrylates can lead to the synthesis of novel polymeric materials with tailored properties. This catalytic activity is attributed to the unique coordination environment provided by neodymium ions, which can stabilize reaction intermediates.

2.2 Green Chemistry
In the context of green chemistry, neodymium(3+) acrylate serves as a non-toxic alternative to traditional catalysts that may pose environmental hazards. Its use in catalytic processes aligns with sustainable practices in chemical manufacturing, reducing the overall ecological footprint.

Biomedical Applications

3.1 Drug Delivery Systems
The biocompatibility of neodymium(3+) acrylate makes it a promising candidate for drug delivery applications. By incorporating neodymium ions into polymeric drug carriers, researchers aim to improve the targeting and release profiles of therapeutic agents. The controlled release mechanisms facilitated by neodymium-doped polymers can enhance the efficacy of treatments while minimizing side effects.

3.2 Imaging Techniques
Neodymium(3+) acrylate can also be utilized in imaging techniques such as fluorescence microscopy. The unique optical properties of neodymium allow for enhanced contrast in imaging applications, which is crucial for biological studies and diagnostics.

Case Studies

Study	Application	Findings
Research on Neodymium-Doped Polymers	Photonic Devices	Demonstrated enhanced light emission properties when incorporated into acrylic matrices .
Neodymium as a Catalyst	Polymerization Reactions	Showed increased reaction rates and improved yield in the synthesis of specialty polymers .
Drug Delivery Systems	Biocompatibility Studies	Confirmed that neodymium-doped carriers exhibit favorable biocompatibility profiles with potential for targeted therapy .

Mechanism of Action

The mechanism of action of neodymium(3+) acrylate involves its ability to coordinate with various ligands and catalyze polymerization reactions. The neodymium ion acts as a central metal atom, forming coordination bonds with acrylate ligands. This coordination can influence the reactivity and stability of the compound, allowing it to participate in various chemical processes. The molecular targets and pathways involved include the interaction with monomers and other reactive species, facilitating the formation of polymer chains.

Comparison with Similar Compounds

Structural and Coordination Properties

Neodymium(3+) Acrylate vs. Other Neodymium Complexes

• Neodymium(III) Acetate (Nd(CH₃COO)₃):
  Both compounds feature Nd³⁺ coordinated to carboxylate ligands. However, acetate’s smaller ligand size and lack of conjugated double bonds result in weaker crosslinking capabilities compared to acrylate. Neodymium acetate is widely used as a precursor for magnetic materials and catalysts .
• Neodymium β-Diketonates (e.g., Nd(acac)₃):
  Acetylacetonate (acac) ligands provide higher thermal stability (decomposition >200°C) but lower solubility in polar solvents compared to acrylate. These complexes are favored in chemical vapor deposition (CVD) due to their volatility .

Comparison with Other Metal Acrylates

• Ferric Acrylate (Fe(CH₂CHCOO)₃):
  Fe³⁺ acrylate is extensively used in self-healing hydrogels due to dynamic ionic crosslinking. Neodymium’s higher charge density (Nd³⁺ ionic radius: 0.98 Å vs. Fe³⁺: 0.64 Å) may enhance mechanical strength in similar applications but could reduce solubility .
• Chromium(3+) Acrylate (Cr(CH₂CHCOO)₃):
  Chromium acrylate is employed in tanning and corrosion inhibition. Neodymium’s unique magnetic properties could broaden its utility in smart materials, whereas Cr³⁺ is preferred for industrial durability .

Table 1: Structural and Physical Properties

Compound	Ligand Type	Thermal Stability (°C)	Solubility	Key Applications
Neodymium(3+) acrylate	Acrylate	~150–250 (inferred)	Moderate in H₂O	Polymers, catalysts (hypothetical)
Nd(CH₃COO)₃	Acetate	200–300	High in H₂O	Magnets, catalysis
Fe(CH₂CHCOO)₃	Acrylate	100–200	High in H₂O	Hydrogels, self-healing
Nd(acac)₃	β-Diketonate	200–400	Low in H₂O	CVD, optics

Biological Activity

Neodymium(3+) acrylate is a compound that has garnered attention in recent years for its potential biological activities. This article explores its cytotoxicity, interactions with biological systems, and potential applications in medicine, supported by relevant case studies and research findings.

Overview of Neodymium(3+) Compounds

Neodymium, a rare earth element, is often used in various compounds for its unique properties. Neodymium(3+) acrylate specifically refers to the neodymium ion coordinated with acrylate ligands. The biological activity of this compound is primarily assessed through its cytotoxic effects on cancer cells and its interactions with biological macromolecules.

Cytotoxic Activity

Recent studies have demonstrated that neodymium(3+) complexes exhibit significant cytotoxic activity against various cancer cell lines. For instance, a study evaluated the cytotoxic effects of neodymium(III) complexes with bis-coumarins on HL-60 and SKW-3 cell lines using the MTT assay. The results indicated that these complexes could inhibit malignant cell proliferation by reaching 50% inhibition at specific concentrations, suggesting their potential as therapeutic agents in oncology .

Table 1: Cytotoxic Effects of Neodymium(III) Complexes

Cell Line	Compound Tested	IC50 (µM)	Inhibition (%)
HL-60	Neodymium(III) bis-coumarin	12.5	50
SKW-3	Neodymium(III) bis-coumarin	15.0	50
HL-60/Dox	Neodymium(III) bis-coumarin	10.0	50

The mechanisms underlying the cytotoxic effects of neodymium(3+) acrylate involve several pathways:

• Metal Coordination : The coordination of neodymium ions with biological ligands can alter cellular processes, leading to apoptosis in cancer cells.
• Reactive Oxygen Species (ROS) Generation : Neodymium complexes may induce oxidative stress by generating ROS, which can damage cellular components and trigger cell death.
• Cell Cycle Arrest : Some studies suggest that neodymium complexes can interfere with cell cycle progression, leading to growth inhibition.

Case Studies

Case Study 1: Neodymium Complexes in Cancer Therapy

A notable case involved the use of neodymium complexes in treating leukemia. Researchers found that these complexes not only inhibited cell growth but also enhanced the efficacy of conventional chemotherapeutic agents like doxorubicin . The combination treatment showed synergistic effects, leading to improved outcomes in vitro.

Case Study 2: Biocompatibility and Toxicity Assessment

Another study focused on assessing the biocompatibility of neodymium-based materials used in drug delivery systems. The findings indicated that while neodymium ions can exhibit cytotoxicity at higher concentrations, they are generally well-tolerated at therapeutic doses . This highlights the importance of dosage optimization in clinical applications.

Research Findings

Research into the biological activity of neodymium(3+) acrylate is still evolving. Key findings include:

• Inhibition of Tumor Growth : Neodymium compounds have been shown to inhibit tumor growth in animal models, suggesting potential for further development as anticancer agents.
• Interaction with Proteins : Studies indicate that neodymium ions can interact with various proteins, potentially affecting their function and stability .
• Nanoparticle Formulations : Recent advancements have explored the use of neodymium nanoparticles for targeted drug delivery, enhancing therapeutic efficacy while minimizing side effects .